Cas no 392247-22-2 (2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide)

• Product Name: 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide
• CAS No: 392247-22-2
• MF: C₉H₉Cl₂N₃O₂
• MW: 262.092659711838
• CID: 5982955
• PubChem ID: 2046442
• Update Time: 2025-10-25

2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide
• AKOS024575801
• 2,5-dichloro-N-(2-hydrazinyl-2-oxoethyl)benzamide
• 392247-22-2
• HMS1649C18
• SR-01000005684
• SR-01000005684-1
• 2,5-dichloro-N-[(hydrazinecarbonyl)methyl]benzamide
• F0334-0159
• Oprea1_129850

• Inchi： 1S/C9H9Cl2N3O2/c10-5-1-2-7(11)6(3-5)9(16)13-4-8(15)14-12/h1-3H,4,12H2,(H,13,16)(H,14,15)
• InChI Key： JISSKFCQXXMUMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCC(NN)=O)=O)Cl

Computed Properties

• Exact Mass: 261.0071819g/mol
• Monoisotopic Mass: 261.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide

Comprehensive Overview of 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide (CAS No. 392247-22-2)

2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide (CAS No. 392247-22-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique molecular structure featuring dichloro and hydrazinecarbonyl functional groups, offers versatile applications. Researchers and industry professionals frequently search for terms like "2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide synthesis," "CAS 392247-22-2 applications," and "hydrazinecarbonyl derivatives," reflecting its growing relevance in scientific and industrial domains.

The molecular formula of 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide includes a benzene ring substituted with two chlorine atoms at the 2 and 5 positions, coupled with a hydrazinecarbonyl moiety. This structural configuration imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Searches for "eco-friendly synthesis of dichloro benzamides" highlight this shift toward sustainable practices.

In the pharmaceutical sector, 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide is explored for its potential as a building block in drug discovery. Its hydrazinecarbonyl group is particularly noteworthy, as hydrazine derivatives are often investigated for their bioactivity. Keywords like "pharmaceutical applications of hydrazinecarbonyl compounds" and "CAS 392247-22-2 in drug development" are commonly queried, underscoring its role in modern therapeutics. Additionally, the compound's dichloro substitution pattern is analogous to several clinically relevant molecules, further driving research interest.

Agrochemical applications of 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide are another area of active investigation. The compound's structural features align with those of herbicides and fungicides, prompting searches for "dichloro benzamide pesticides" and "agrochemical uses of hydrazine derivatives." With the global push toward precision agriculture and reduced chemical load, this compound's potential as a targeted agrochemical agent is being rigorously evaluated.

From a material science perspective, the hydrazinecarbonyl functionality in 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide offers opportunities for polymer and coordination chemistry. Researchers are exploring its use in designing novel chelating agents and metal-organic frameworks (MOFs). Queries such as "hydrazinecarbonyl in material science" and "CAS 392247-22-2 MOF synthesis" reflect this interdisciplinary interest. The compound's ability to form stable complexes with metals could pave the way for advancements in catalysis and sensing technologies.

Analytical characterization of 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, critical for its applications. Searches for "analytical methods for dichloro benzamides" and "CAS 392247-22-2 characterization" are prevalent among quality control professionals and researchers.

In conclusion, 2,5-dichloro-N-(hydrazinecarbonyl)methylbenzamide (CAS No. 392247-22-2) is a multifaceted compound with broad applicability across scientific disciplines. Its unique dichloro and hydrazinecarbonyl features make it a subject of ongoing research, particularly in drug discovery, agrochemical development, and material science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.